N1-(4-isopropylphenyl)-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide
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Description
N1-(4-isopropylphenyl)-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C23H30N4O2 and its molecular weight is 394.519. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Study
Compounds with structures related to piperidine derivatives, such as 3t-isopropyl-2r,6c-diphenyl-4-oxopiperidinium nitrate and N-benzoyl-3t-isopropyl-2r,6c-diphenylpiperidin-4-one oxime , have been synthesized and their crystal structures determined, showcasing the versatility of piperidine derivatives in structural chemistry and potential applications in material science or as intermediates in pharmaceutical synthesis (Vimalraj, Pandiarajan, & Bhat, 2010).
Structural Investigation of Hindered Aromatic Amine
The structural investigation of N-phenylpiperidine derivatives provided insights into the electron distribution and spatial arrangement affecting their chemical reactivity and potential pharmacological activities. Such studies are crucial for understanding the molecular basis of action for compounds with similar backbones (Giumanini, Verardo, Brückner, Malpezzi, & Cerioni, 1994).
Intramolecular Interactions in Pyridine-based Compounds
Research on pyridine-based frustrated Lewis pairs highlighted the structural and reactive aspects of compounds incorporating pyridine and piperidine units, potentially relevant for catalysis and synthetic applications. These studies offer a glimpse into the molecular intricacies that could influence the reactivity and applications of related compounds (Körte, Warner, Vishnevskiy, Neumann, Stammler, & Mitzel, 2015).
Molecular Interaction and Antagonistic Activity
The exploration of molecular interactions of antagonists with receptors, through structural modifications of piperidine derivatives, provides valuable insights into the design of selective ligands for therapeutic targets. Such studies demonstrate the significance of structural analysis in developing compounds with desired biological activities (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).
Synthetic Approaches and Characterization
The synthesis and characterization of "3 + 2" oxorhenium complexes demonstrate advanced synthetic techniques for creating compounds with potential applications in catalysis and imaging. These findings reveal the complex nature of chemical synthesis and the potential for developing novel materials and pharmaceutical agents (Chiotellis, Tsoukalas, Pelecanou, Papadopoulos, Raptopoulou, Terzis, Pirmettis, Papadopoulos, & Chiotellis, 2006).
Properties
IUPAC Name |
N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]-N'-(4-propan-2-ylphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N4O2/c1-16(2)19-4-6-20(7-5-19)26-23(29)22(28)25-15-18-9-12-27(13-10-18)21-8-11-24-17(3)14-21/h4-8,11,14,16,18H,9-10,12-13,15H2,1-3H3,(H,25,28)(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLHBUCUGTAZODR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)N2CCC(CC2)CNC(=O)C(=O)NC3=CC=C(C=C3)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.